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Compound of Interest

Compound Name: Sodium arsenite

Cat. No.: B147831 Get Quote

Sodium arsenite is a highly toxic inorganic arsenic compound recognized as a human

carcinogen.[1][2] Due to its acute and chronic health risks, including severe irritation, systemic

poisoning, and carcinogenicity, strict adherence to safety protocols is imperative to prevent

exposure.[1][3] This document provides essential procedural guidance for researchers,

scientists, and drug development professionals on the safe handling, storage, and disposal of

sodium arsenite, including comprehensive plans for personal protective equipment and

emergency response.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure through inhalation, ingestion,

and skin or eye contact.[1] A risk assessment should always be conducted to ensure the

highest level of protection. The following table summarizes the minimum required PPE for

handling sodium arsenite.
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Situation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Handling Solids

(<5g) or Dilute

Solutions (<1%)

in a Fume Hood

Safety glasses

with side

shields[3][4]

Two pairs of

nitrile gloves[4]

Laboratory

coat[3], Closed-

toed shoes[1]

Not generally

required if work

is inside a

certified chemical

fume hood.

Handling Solids

(>5g) or

Concentrated

Solutions (>1%)

in a Fume Hood

Splash

goggles[4]

Two pairs of

nitrile gloves[4]

Laboratory

coat[3], Tyvek

sleeves[4],

Closed-toed

shoes[1]

A NIOSH-

approved

respirator may

be required

based on risk

assessment.[5]

High-Risk

Operations (e.g.,

potential for

aerosol

generation)

Face shield and

splash

goggles[6]

Two pairs of

nitrile gloves[4]

Chemical-

resistant apron

or suit, Tyvek

sleeves[4],

Closed-toed

shoes[1]

NIOSH-approved

supplied-air

respirator (where

exposure may

exceed 0.002

mg/m³)[5][7]

Spill Cleanup

Face shield and

splash

goggles[6]

Chemical-

resistant gloves

(consult

manufacturer's

data)

Full body

protective

clothing[8]

NIOSH-approved

self-contained

breathing

apparatus

(SCBA)[5][9]

Note: Gloves must be inspected for integrity before use and removed using the proper

technique to avoid skin contact.[6] Contaminated work clothes should never be taken home

and must be laundered by personnel trained on the hazards of sodium arsenite.[5]

Occupational Exposure Limits
All work with sodium arsenite must be conducted in a manner that keeps exposure below

established limits. There may be no safe level of exposure to a carcinogen, so all contact

should be minimized.[7]
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Organization Limit Value (as Arsenic) Notes

OSHA
Permissible Exposure

Limit (PEL)
0.01 mg/m³

8-hour time-weighted

average[7]

NIOSH
Recommended

Exposure Limit (REL)
0.002 mg/m³

Ceiling limit, not to be

exceeded at any

time[7]

ACGIH
Threshold Limit Value

(TLV)
0.01 mg/m³

8-hour time-weighted

average[4]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

5 mg/m³ [5]

Safe Handling and Operational Protocol
Adherence to a strict, step-by-step protocol is essential for minimizing risk.

3.1. Engineering and Administrative Controls

Chemical Fume Hood: All manipulations of sodium arsenite, especially in solid form, that

could generate dust, vapors, or aerosols must be conducted within a certified chemical fume

hood.[1][3][4]

Designated Area: Establish a regulated, clearly marked area specifically for working with

sodium arsenite.[3][5] This area should be labeled with appropriate hazard warnings (e.g.,

"Carcinogen in Use").[3]

Restricted Access: Only trained and authorized personnel should be allowed in the

designated area.

Minimization: Use the smallest quantity of sodium arsenite necessary for the experiment.[4]

3.2. Procedural Steps

Preparation: Before beginning work, ensure the fume hood is functioning correctly and that

an eyewash station and safety shower are accessible.[3]
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Donning PPE: Put on all required PPE as specified in the table above.

Handling: Conduct all work within the designated fume hood. Handle the material carefully to

avoid creating dust.[6]

Storage: Store sodium arsenite in a cool, dry, well-ventilated area in tightly sealed, clearly

labeled containers.[6] It should be stored in a dedicated cabinet for toxic materials and is

incompatible with strong acids and oxidizing agents.[4][5]

Decontamination: All non-disposable equipment used in the designated area must be

decontaminated. The rinse water from decontamination must be collected as hazardous

waste.[3]

Doffing PPE: Remove PPE carefully, avoiding contact with the contaminated outer surfaces.

Disposable items like gloves and sleeves must be discarded as hazardous waste.

Hygiene: Wash hands, face, neck, and forearms thoroughly with soap and water immediately

after handling the material.[3] Do not eat, drink, or smoke in the laboratory.[3][5]

Waste Disposal Plan
Improper disposal of sodium arsenite can cause significant environmental harm.[1][6]

Collection: All sodium arsenite waste, including contaminated disposable PPE, rinse water,

and residual material, must be collected in a compatible, sealable container.[3]

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Sodium
Arsenite" and include other relevant hazard warnings.

Prohibition: Drain disposal of any sodium arsenite-containing material is strictly forbidden.

[1][3]

Disposal: Contact your institution's Environmental Health & Safety (EH&S) department or a

licensed hazardous waste disposal company for final disposal.[1][6]

Emergency Procedures
Immediate and appropriate action is critical in an emergency.
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5.1. Personnel Exposure

Skin Contact: Immediately remove all contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes.[9][10] Seek immediate medical

attention.[2]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the

eyelids open.[9][10] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

[10] Seek immediate medical attention.

Ingestion: DO NOT induce vomiting.[10] If the person is conscious, rinse their mouth with

water. Immediately call a poison control center or seek emergency medical attention.[2][6]

5.2. Spill Response

Small Spill (e.g., <10g inside a chemical fume hood):

Ensure appropriate PPE is worn, including double nitrile gloves, a lab coat, and splash

goggles.[4]

Carefully sweep up the solid material, avoiding dust generation, and place it in a labeled

hazardous waste container.[1][4]

Decontaminate the area with soap and water, collecting the cleaning materials as

hazardous waste.[4]

Large Spill:

Immediately evacuate the area and alert others.[1][5]

Isolate the spill area and prevent entry.[9][10]

Stay upwind and out of low areas.[9][10]

Contact your institution's emergency response team or EHS immediately.[1] Cleanup

should only be performed by trained personnel equipped with full protective clothing and a
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self-contained breathing apparatus (SCBA).[9][10]

Visual Workflows
To further clarify procedures, the following diagrams illustrate the logical workflows for safe

handling and emergency response.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Post-Procedure

Review SOP & Verify Controls
(Fume Hood, Eyewash)

Don Appropriate PPE
(Gloves, Goggles, Coat)

Chemical Handling in Designated Area
(Inside Fume Hood)

Decontaminate Equipment
(Collect Rinse Water)

Segregate & Label Hazardous Waste

Doff & Dispose of PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of sodium arsenite.
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EMERGENCY
(Spill or Exposure)

Spill Occurs Personnel Exposure

Assess Spill Size Identify Exposure Route

Small Spill (<10g in hood)
- Trained user cleans with full PPE

- Decontaminate area

Small

Large Spill
- EVACUATE AREA

- Alert others
- Call Emergency Response/EHS

Large

Seek IMMEDIATE Medical Attention
- Bring SDS

- Report Incident

If personnel are contaminated

Skin/Eye Contact
- Remove clothing

- Flush with water for 15+ min

Inhalation
- Move to fresh air

Ingestion
- DO NOT induce vomiting

Click to download full resolution via product page

Caption: Emergency response plan for sodium arsenite incidents.

By rigorously following these safety protocols, laboratory professionals can significantly

mitigate the risks associated with handling sodium arsenite, ensuring a safer research

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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